3-Chloro-4-methylphenol

• IUPAC Name: 3-chloro-4-methylphenol
• InChI: InChI=1S/C7H7ClO/c1-5-2-3-6(9)4-7(5)8/h2-4,9H,1H3
• InChI Key: VQZRLBWPEHFGCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)O)Cl
• Molecular Formula: C7H7ClO
• DSSTOX Substance ID: DTXSID9060655
• Molecular Weight: 142.58 g/mol
• CAS No.: 615-62-3

Description

3-Chloro-4-methylphenol: p-chlorocresol , is an organic compound with the molecular formula C7H7ClO . It appears as a white solid with a phenolic odor and is known for its potent disinfectant and antiseptic properties . This compound is widely used as a preservative in cosmetics and medicinal products for both humans and animals .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Chloro-4-methylphenol is synthesized through the monochlorination of 3-methylphenol (m-cresol) at the para position. The reaction typically involves the use of chlorine gas in the presence of a catalyst such as ferric chloride (FeCl3) under controlled temperature conditions .

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale chlorination processes. The reaction is carried out in reactors equipped with temperature control systems to ensure the selective chlorination of 3-methylphenol. The product is then purified through distillation and crystallization techniques to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Chloro-4-methylphenol can undergo oxidation reactions, typically using hydrogen peroxide (H2O2) in the presence of a catalyst to form quinone intermediates.

Esterification: This compound can react with acetic anhydride to form 4-chloro-3-methylphenyl acetate.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide (H2O2) and metal ion catalysts.

Esterification: Acetic anhydride and acid catalysts.

Major Products:

Oxidation: Quinone intermediates.

Esterification: 4-Chloro-3-methylphenyl acetate.

Scientific Research Applications

Chemistry: 3-Chloro-4-methylphenol is used as an organic building block in chemical synthesis. It serves as a precursor for the synthesis of various chemical compounds, including pharmaceuticals and agrochemicals .

Biology and Medicine: In the field of medicine, this compound is utilized as a preservative in pharmaceutical formulations. It exhibits antimicrobial properties, making it effective against a wide range of bacteria and fungi .

Industry: This compound is employed in the formulation of paints and coatings due to its antimicrobial properties. It helps in preventing the growth of microorganisms on painted surfaces .

Mechanism of Action

The antimicrobial activity of 3-chloro-4-methylphenol is primarily due to its ability to disrupt bacterial cell membranes. It interacts with the lipid bilayer of the cell membrane, leading to increased permeability and leakage of cellular contents, ultimately causing cell death . The exact molecular targets and pathways involved in this process are not fully understood, but it is believed to involve the disruption of membrane integrity and interference with essential cellular processes .

Comparison with Similar Compounds

• Chloroxylenol (4-chloro-3,5-dimethylphenol)
• 4-Chloro-2-methylphenol
• 4-Chloro-3,5-dimethylphenol

Comparison: 3-Chloro-4-methylphenol is unique due to its specific substitution pattern, which imparts distinct antimicrobial properties. Compared to chloroxylenol, which has two methyl groups, this compound has a single methyl group, resulting in different physicochemical properties and antimicrobial efficacy . Additionally, the presence of the chlorine atom at the para position enhances its antiseptic properties compared to other methylphenols .

Synthesis routes and methods I

Procedure details

283.0 g of 3-chloro-4-methylaniline, 1000 ml of water and 500 ml of concentrated sulfuric acid were mixed, initially at room temperature. The temperature of the mixture rose to 95° C. The mixture was stirred at room temperature for 30 minutes, cooled to 5° C. and a solution of 145 g of sodium nitrite in 500 ml of water was slowly added (1.5 hours) to the stirred mixture at 5°-10° C., then the mixture was stirred at about 5° C. for one hour. The resulting solution was added over two hours to a stirred solution of 1.2 liters of concentrated sulfuric acid in 2 liters of water, at 105°-110° C., and the resulting mixture was stirred at 110° C. for one hour, then held at room temperature for 18 hours. Then 3.5 liters of hexane was added, the mixture was stirred for 30 minutes, allowed to stand, and the two liquid phases were separated. The hexane phase was filtered, washed with water, dried (MgSO4) and concentrated to dryness to give crude (91%) 3-chloro-4-methylphenol (3A).

Synthesis routes and methods II

Procedure details

1.3 liters of concentrated sulfuric acid was added to a stirred mixture of 566 g of 3-chloro-4-methylaniline and 3 liters of water. The mixture warmed to 104° C. The mixture was cooled to 10°-15° C. and stirred while a solution of 290 g sodium nitrite in 1 liter of water was added drop-by-drop (over 2 hours). The mixture was stirred for 1 hour at about 10° C., then was added drop-by-drop (over 2 hours) to a stirred solution of 1 liter of concentrated sulfuric acid in 1.5 liters of water, at 110°-115° C. The resulting mixture was stirred at reflux temperature for one hour, cooled to room temperature and extracted with ether. The extract (4 liters) was mixed with 4 liters of water. The resulting mixture was stirred at 15° C. while 700 ml of a 50% aqueous solution of sodium hydroxide was slowly added (over 1 hour). The aqueous phase was separated, cooled to 15°-20° C. and stirred while 1.3 liters of concentrated hydrochloric acid was added. The resulting mixture was extracted with ether, the extract was dried (MgSO4) and the solvent was evaporated to give 3-chloro-4-methylphenol (4A), as an amber oil.

Synthesis routes and methods III

Procedure details

Customer Q & A

Q1: What are the common synthetic approaches to producing 3-Chloro-4-methylphenol?

A: One method involves the oxidative chlorination of specific precursors followed by a deprotection step. For instance, 3-chloro-4-methylbenzenesulphonic acid can be synthesized through oxidative chlorination and then subsequently desulphonated to yield this compound []. Another approach utilizes a dienone-phenol rearrangement. Reacting 4-chloro-4-methylcyclohexa-2,4-dienone with trifluoromethanesulfonic acid results in the formation of this compound [].

Q2: How does the choice of solvent influence the oxidative chlorination process when synthesizing this compound?

A: The research highlights that solvent selection significantly impacts the oxidative chlorination rate of various precursors to this compound []. For example, when using acetic acid as the solvent, 4-methylphenol exhibits a faster reaction rate compared to other compounds like 4-hydroxybenzoic acid, 4-aminobenzoic acid, and 4-methylbenzoic acid, when subjected to the same reaction conditions []. In contrast, employing aqueous HCl as the solvent results in a different order of reaction rates, with 4-methylbenzenesulphonic acid demonstrating the fastest rate, followed by 4-aminobenzoic acid, 4-methylphenol, 4-hydroxybenzoic acid, and lastly, 4-methylbenzoic acid [].

Q3: Is there a risk of forming undesired isomers during the synthesis of this compound?

A: Yes, the synthesis of this compound, particularly through oxidative chlorination, can lead to the formation of undesirable isomers. For instance, when using 4-methylphenol as a starting material, increasing the reaction temperature can result in a decrease in selectivity for the desired this compound due to the increased formation of the isomeric this compound [].